4-(N,N-dibutylsulfamoyl)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-(dibutylsulfamoyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C22H28N4O5S3/c1-3-5-13-26(14-6-4-2)34(30,31)17-9-7-16(8-10-17)21(27)25-22-24-19-12-11-18(33(23,28)29)15-20(19)32-22/h7-12,15H,3-6,13-14H2,1-2H3,(H2,23,28,29)(H,24,25,27)
• InChI Key: YCQVMDOBQPDKDA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N
• Molecular Formula: C22H28N4O5S3
• Molecular Weight: 524.7 g/mol

Description

4-(N,N-dibutylsulfamoyl)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide, also known as DBIBB, is a compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. DBIBB belongs to the class of sulfonamide compounds, which are known for their diverse biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties. In

Scientific Research Applications

Antifungal and Antimicrobial Agents

• Some derivatives of benzamides have been synthesized and assessed for their antifungal activity, showing potential as antifungal agents (Narayana et al., 2004).
• Thiazole derivatives, similar in structure, have been reported for their antimicrobial properties, suggesting a potential application in combating microbial infections (Chawla, 2016).

Anticancer Applications

• Some benzamide derivatives have been synthesized and evaluated for anticancer activity, with findings indicating moderate to excellent efficacy against various cancer cell lines (Ravinaik et al., 2021).
• Research into indapamide derivatives, a related compound, has demonstrated pro-apoptotic activity in cancer cell lines, hinting at potential therapeutic applications in oncology (Yılmaz et al., 2015).

Green Chemistry and Polymer Synthesis

• Green synthesis approaches have been employed for the synthesis of benzamide derivatives, adhering to environmentally friendly principles (Horishny & Matiychuk, 2020).
• In the field of polymer science, aromatic polyamides with specific molecular weights have been synthesized, suggesting applications in materials science (Yokozawa et al., 2002).

Anticonvulsant Activity

• Compounds containing a sulfonamide moiety, similar in structure, have shown anticonvulsant activity, indicating potential use in neurological disorders (Farag et al., 2012).

Analytical and Spectral Studies

• Benzamide derivatives have been characterized using spectral and elemental analysis, contributing to analytical chemistry and compound identification (Priya et al., 2006).